Cinacalcet

• CAS No.: 226256-56-0
• Product Name: Cinacalcet
• Molecular Formula: C22H22F3N
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• Standard InChI: InChI=1S/C22H22F3N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3/t16-/m1/s1
• Standard InChIKey: VDHAWDNDOKGFTD-MRXNPFEDSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F
• SMILES: CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F
• Appearance: Solid powder
• Physical Description: Solid
• Description: Cinacalcet, also known as sensipar or CNC, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Cinacalcet is a drug which is used for the treatment of secondary hyperparathyroidism in patients with chronic kidney disease who are on hemodialysis or peritoneal dialysis. also for the treatment of hypercalcemia in patients with parathyroid carcinoma. Cinacalcet is considered to be a practically insoluble (in water) and relatively neutral molecule. Cinacalcet has been detected in multiple biofluids, such as urine and blood. Within the cell, cinacalcet is primarily located in the membrane (predicted from logP). Cinacalcet can be converted into cinacalcet hydrochloride and cinacalcet carbamate.; Cinacalcet is a secondary amino compound that is (1R)-1-(naphthalen-1-yl)ethanamine in which one of the hydrogens attached to the nitrogen is substituted by a 3-[3-(trifluoromethyl)phenyl]propyl group. It has a role as a calcimimetic and a P450 inhibitor. It is a member of naphthalenes, a secondary amino compound and a member of (trifluoromethyl)benzenes.; Cinacalcet is a calcimimetic sold by Amgen under the trade name Sensipar® in North America and Australia and as Mimpara® in Europe. It is used to treat hyperparathyroidism due to parathyroid tumours or renal failure.
• Related CAS: 364782-34-3 (Hydrochloride)
• Solubility: Slightly soluble (in HCl salt form); In water, 9.2X10-2 mg/L at 25 °C /Estimated/; 5.59e-05 g/L
• Synonyms: alpha-methyl-N-(3-(3-(trifluoromethyl)phenyl)propyl)-1-naphthalenemethanamine, (alphaR)-hydrochloride; AMG 073; AMG073; cinacalcet; cinacalcet hydrochloride; KRN 1493; Sensipa
• Vapor Pressure: 1.5X10-7 mm Hg at 25 °C at 25 °C /Estimated/
• Reference: 1:Cinacalcet in hyperparathyroidism management after pediatric renal transplantation. Niel O, Maisin A, Macher MA, Peuchmaur M, Deschênes G.CEN Case Rep. 2016 Nov;5(2):141-143. doi: 10.1007/s13730-015-0211-0. Epub 2016 Jan 22. PMID: 28508965 Free PMC Article2:Mortality in dialysis patients with cinacalcet use: A large observational registry study. Friedl C, Reibnegger G, Kramar R, Zitt E, Pilz S, Mann JFE, Rosenkranz AR.Eur J Intern Med. 2017 May 9. pii: S0953-6205(17)30178-4. doi: 10.1016/j.ejim.2017.05.002. [Epub ahead of print] PMID: 28499709 3:Utility of Cinacalcet in Familial Hypocalciuric Hypercalcemia. Sethi BK, Nagesh VS, Kelwade J, Parekh H, Dukle V.Indian J Endocrinol Metab. 2017 Mar-Apr;21(2):362-363. doi: 10.4103/2230-8210.202034. No abstract available. PMID: 28459040 Free PMC Article
• PubChem Compound: 156419
• Last Modified: Nov 11 2021